N-(2-ethylphenyl)-N'-(4-methoxybenzyl)urea

• IUPAC Name: 1-(2-ethylphenyl)-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C17H20N2O2/c1-3-14-6-4-5-7-16(14)19-17(20)18-12-13-8-10-15(21-2)11-9-13/h4-11H,3,12H2,1-2H3,(H2,18,19,20)
• InChI Key: RAFSQGDWRLDKHR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(2-ethylphenyl)-N’-(4-methoxybenzyl)urea is an organic compound that belongs to the class of ureas Ureas are characterized by the presence of a carbonyl group attached to two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethylphenyl)-N’-(4-methoxybenzyl)urea typically involves the reaction of 2-ethylphenyl isocyanate with 4-methoxybenzylamine. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be necessary to maximize yield and purity. Continuous flow reactors and automated synthesis systems may be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(2-ethylphenyl)-N’-(4-methoxybenzyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding urea derivatives.

Reduction: Reduction reactions can lead to the formation of amines.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Oxidized urea derivatives.

Reduction: Corresponding amines.

Substitution: Substituted aromatic compounds.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-ethylphenyl)-N’-(4-methoxybenzyl)urea would depend on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• N-phenyl-N’-benzylurea
• N-(2-methylphenyl)-N’-(4-methoxybenzyl)urea
• N-(2-ethylphenyl)-N’-(4-chlorobenzyl)urea

Uniqueness

N-(2-ethylphenyl)-N’-(4-methoxybenzyl)urea is unique due to the specific substituents on the aromatic rings, which can influence its chemical reactivity and biological activity. The presence of the 2-ethyl group and the 4-methoxy group may confer distinct properties compared to other similar compounds.